2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid

• IUPAC Name: 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C15H15N3O3/c1-10-3-5-12(7-13(10)15(20)21)17-14(19)6-4-11-8-16-18(2)9-11/h3-9H,1-2H3,(H,17,19)(H,20,21)/b6-4+
• InChI Key: ULRVYXLNZBXQEV-GQCTYLIASA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC2=CN(N=C2)C)C(=O)O
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C/C2=CN(N=C2)C)C(=O)O
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid, also known as MPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPPA is a derivative of benzoic acid and has a unique structure that makes it a promising candidate for drug development, biological research, and other scientific applications.

Mechanism of Action

The mechanism of action of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in the body. 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling and regulation.
Biochemical and Physiological Effects:
2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been shown to have a variety of biochemical and physiological effects in the body. In particular, 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been shown to have antioxidant and neuroprotective effects in the body.

Advantages and Limitations for Lab Experiments

2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has several advantages as a biochemical tool for laboratory experiments. It is a relatively stable compound that can be synthesized in large quantities. 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid is also relatively easy to work with and can be used in a variety of experimental settings. However, 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid also has some limitations. It can be expensive to synthesize, and its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid. One area of interest is the development of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid-based drugs for the treatment of cancer and other diseases. Another area of interest is the exploration of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid's potential as a biochemical tool for studying cell signaling and regulation. Additionally, further research is needed to fully understand the mechanism of action of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid and its potential side effects.

Synthesis Methods

The synthesis of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 1-methylpyrazole to form 4-chloro-3-nitro-5-(1-methylpyrazol-4-yl)benzoic acid. This intermediate product is then reacted with ethyl 3-aminocrotonate to form 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid. The synthesis of 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been the subject of numerous scientific studies due to its potential applications in various fields. In particular, 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. 2-methyl-5-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]benzoic acid has also been studied for its potential use as a biochemical tool in biological research.